Cas no 81671-99-0 (Thiatetrazole)
Thiatetrazole structure
Thiatetrazole Chemical and Physical Properties
Names and Identifiers
-
- Thiatetrazole
- DTXSID40726717
- 81671-99-0
-
- Inchi： InChI=1S/N4S/c1-2-4-5-3-1
- InChI Key： PMKIYXFOEJFWIC-UHFFFAOYSA-N
- SMILES： N1=NSN=N1
Computed Properties
- Exact Mass: 87.98436719g/mol
- Monoisotopic Mass: 87.98436719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 22.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 79.8Ų
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